Cas no 2090378-59-7 (4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine)

• Product Name: 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine
• CAS No: 2090378-59-7
• MF: C₉H₁₃F₂N₃O
• MW: 217.21582865715
• CID: 5247586
• Update Time: 2025-06-09

4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoro-
• 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine

• Inchi： 1S/C9H13F2N3O/c1-2-7-13-8(15-14-7)6-3-4-12-5-9(6,10)11/h6,12H,2-5H2,1H3
• InChI Key： GXJHFOIMWHMNOH-UHFFFAOYSA-N
• SMILES： N1CCC(C2ON=C(CC)N=2)C(F)(F)C1

Additional information on 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine

Introduction to 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine (CAS No. 2090378-59-7)

4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine (CAS No. 2090378-59-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring substituted with a difluoro group and an oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring is a common scaffold in many bioactive molecules due to its ability to modulate various biological targets. The introduction of difluoro groups at the 3,3 positions enhances the compound's lipophilicity and metabolic stability, which are crucial for improving drug-like properties. The oxadiazole moiety, on the other hand, is known for its ability to form hydrogen bonds and π-π interactions, which can enhance binding affinity to target proteins.

Recent studies have explored the potential of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific ion channels and receptors involved in neuronal signaling. This makes it a promising candidate for the development of new treatments for conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine have been extensively studied to assess its suitability as a drug candidate. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine in human subjects. Early phase I trials have reported promising results, with no serious adverse events observed at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.

The synthesis of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine involves several key steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a difluorinated piperidine derivative with an appropriate nitrile or amide to form the oxadiazole ring. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods.

In conclusion, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-3,3-difluoropiperidine (CAS No. 2090378-59-7) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in various medical conditions.